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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocol for utilizing

the neuropeptide Spadin in the Novelty-Suppressed Feeding Test (NSFT), a widely used

behavioral assay for assessing anxiety- and depression-like behaviors in rodents. Spadin, a

specific blocker of the TREK-1 potassium channel, has demonstrated rapid antidepressant and

anxiolytic effects, making the NSFT a crucial test for evaluating its therapeutic potential.

Introduction
The Novelty-Suppressed Feeding Test (NSFT) is a conflict-based behavioral paradigm that

measures the latency of a food-deprived animal to approach and eat a familiar food in a novel

and potentially threatening environment.[1][2][3] This test is particularly sensitive to chronic

antidepressant treatment, which aligns with the therapeutic timeline observed in human

patients.[1][2] Spadin, a naturally derived peptide, acts by inhibiting the two-pore-domain

potassium channel TREK-1.[4][5] This channel is involved in regulating neuronal excitability,

and its inhibition is linked to antidepressant and anxiolytic-like effects.[4][6][7][8] Studies have

shown that a subchronic, 4-day treatment with Spadin significantly reduces the latency to feed

in the NSFT, demonstrating its rapid onset of action compared to traditional antidepressants

like fluoxetine.[4][9]

Mechanism of Action: Spadin and TREK-1 Signaling
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Spadin exerts its effects by blocking the TREK-1 channel.[4][5][10] In physiological conditions,

TREK-1 channels contribute to the resting membrane potential of neurons, and their activation

leads to hyperpolarization, thus reducing neuronal excitability. By inhibiting TREK-1, Spadin
leads to membrane depolarization, an increase in neuronal firing rate, and enhanced

neurotransmission, particularly in serotonergic pathways.[4][5][11][12] This modulation of

neuronal activity in brain regions associated with mood and anxiety, such as the hippocampus

and dorsal raphe nucleus, is believed to underlie its antidepressant and anxiolytic properties.[4]

[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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